Cas no 3929-75-7 (5-(Diethoxymethyl)-1H-pyrazole)
3929-75-7 structure
Product Name:5-(Diethoxymethyl)-1H-pyrazole
CAS No:3929-75-7
MF:C8H14N2O2
MW:170.208961963654
CID:2825400
PubChem ID:71359289
Update Time:2025-04-21
5-(Diethoxymethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 3929-75-7
- DTXCID80733889
- DTXSID20783146
- 5-(Diethoxymethyl)-1H-pyrazole
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- Inchi: 1S/C8H14N2O2/c1-3-11-8(12-4-2)7-5-6-9-10-7/h5-6,8H,3-4H2,1-2H3,(H,9,10)
- InChI Key: BRABHVSZGPCGMF-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CC=NN1)OCC
Computed Properties
- Exact Mass: 170.105527694Da
- Monoisotopic Mass: 170.105527694Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 47.1Ų
5-(Diethoxymethyl)-1H-pyrazole Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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